Cas no 1361597-70-7 (3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid
• CAS No: 1361597-70-7
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4993211
• Update Time: 2025-11-01

3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-9-3-1-2-7(8(9)6-12(19)20)13-10(16)4-5-11(17)14(13)18/h1-5H,6H2,(H,19,20)
• InChI Key： DCHCKVVPIAZHKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid

3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid (CAS No. 1361597-70-7): An Overview

3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid (CAS No. 1361597-70-7) is a chlorinated biphenyl derivative that has garnered significant attention in the fields of environmental chemistry and toxicology. This compound is characterized by its unique molecular structure, which includes four chlorine atoms and an acetic acid group, making it a subject of interest for various research applications.

The chemical formula of 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid is C₁₄H₈Cl₄O₂. Its molecular weight is approximately 355.01 g/mol. The compound is known for its stability and resistance to degradation, which can have implications for its environmental persistence and potential bioaccumulation in living organisms.

In recent years, the study of 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid has been driven by concerns over its environmental impact and potential health effects. Research has shown that polychlorinated biphenyls (PCBs) and their derivatives can persist in the environment for extended periods, leading to bioaccumulation in the food chain and potential adverse effects on human health and wildlife.

A study published in the journal Environmental Science & Technology in 2021 investigated the fate and transport of 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid in aquatic ecosystems. The researchers found that this compound can be transported through water bodies and sediments, contributing to its widespread distribution. Additionally, the study highlighted the importance of monitoring and managing the release of such compounds to prevent ecological damage.

In the context of toxicology, 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid has been studied for its potential endocrine-disrupting properties. A 2020 study published in Toxicological Sciences explored the effects of this compound on hormone receptors in vitro. The results indicated that 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid can interact with thyroid hormone receptors, potentially disrupting normal thyroid function. This finding underscores the need for further research to understand the long-term health implications of exposure to this compound.

Beyond environmental and toxicological studies, 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid has also been investigated for its potential applications in materials science and analytical chemistry. For instance, a 2019 study published in Journal of Chromatography A explored the use of this compound as a reference material for high-performance liquid chromatography (HPLC) analysis. The researchers found that 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid exhibits excellent chromatographic properties, making it a valuable tool for analytical methods development.

In conclusion, 3,2',3',6'-Tetrachlorobiphenyl-2-acetic acid (CAS No. 1361597-70-7) is a complex chlorinated biphenyl derivative with significant implications for environmental chemistry, toxicology, and analytical chemistry. Ongoing research continues to uncover new insights into its behavior and effects, highlighting the importance of interdisciplinary approaches in understanding and managing this compound.